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Compound of Interest

Compound Name: 5-Fluoro-2-methyl-3-nitrophenol

Cat. No.: B13131435

Get Quote

Abstract & Strategic Overview
The synthesis of 5-Fluoro-2-methyl-3-nitrophenol (also known as 3-nitro-5-fluoro-o-cresol)

presents a specific regiochemical challenge. Direct nitration of the commercially available 5-

fluoro-2-methylphenol typically yields a mixture dominated by the 4-nitro and 6-nitro isomers

due to the directing effects of the hydroxyl and fluorine groups.

To achieve high regiochemical fidelity for the 3-nitro isomer, this protocol utilizes a Directed

Functionalization Strategy. We bypass the direct nitration of the phenol in favor of nitrating 5-

fluoro-2-methylbenzoic acid, where the carboxylic acid and methyl groups synergistically direct

the nitro group to the desired position. The resulting nitro-benzoic acid is then converted to the

target phenol via a Curtius rearrangement and subsequent diazotization-hydrolysis.

Target Molecule Profile
IUPAC Name: 5-Fluoro-2-methyl-3-nitrophenol

CAS Number: N/A (Isomer specific; related to 446-36-6)

Key Structural Features:
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C1: Hydroxyl (-OH)

C2: Methyl (-CH3)

C3: Nitro (-NO2) [Critical Regio-center]

C5: Fluorine (-F)

Retrosynthetic Analysis
The logic for selecting the benzoic acid route is visualized below. The "Electronic Synergy" path

is chosen over the "Steric Clash" path of direct phenol nitration.
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Caption: Retrosynthetic tree demonstrating the failure mode of direct nitration and the

robustness of the benzoic acid pathway.
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Reagents & Materials
Critical Reagents Table

Reagent
CAS No.[1][2]
[3][4][5]

Grade Role Hazard Note

5-Fluoro-2-

methylbenzoic

acid

446-31-1 >98% Starting Material Irritant

Fuming Nitric

Acid (HNO₃)
7697-37-2 >90% Nitrating Agent

Oxidizer,

Corrosive

Sulfuric Acid

(H₂SO₄)
7664-93-9 98% Solvent/Catalyst Corrosive

Thionyl Chloride

(SOCl₂)
7719-09-7 Reagent

Chlorinating

Agent

Reacts violently

w/ water

Sodium Azide

(NaN₃)
26628-22-8 >99% Azidation Agent Explosive, Toxic

Sodium Nitrite

(NaNO₂)
7632-00-0 ACS Diazotization Toxic, Oxidizer

Toluene 108-88-3 Anhydrous Solvent Flammable

Equipment Requirements
Cryogenic Reactor: Capable of maintaining -10°C to 0°C.

Overhead Stirrer: Essential for viscous nitration mixtures.

Reflux Setup: With drying tube (CaCl₂) for acid chloride formation.

Ventilation: Fume hood mandatory for NOₓ and SO₂ fumes.

Detailed Experimental Protocol
Phase 1: Regioselective Nitration
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Objective: Synthesize 5-Fluoro-2-methyl-3-nitrobenzoic acid.

Setup: Charge a 3-neck round-bottom flask with Conc. H₂SO₄ (7.0 equiv). Cool to -5°C using

an ice/salt bath.

Addition of Substrate: Add 5-Fluoro-2-methylbenzoic acid (1.0 equiv) portion-wise. Ensure

the temperature remains below 0°C. Stir until fully dissolved.

Nitration: Prepare a mixture of Fuming HNO₃ (1.2 equiv) and Conc. H₂SO₄ (0.5 equiv). Add

this mixture dropwise to the reaction flask over 60 minutes, maintaining internal temperature

between -5°C and 0°C.

Expert Insight: The slow addition is critical. Rapid addition causes exotherms that degrade

regioselectivity, favoring dinitration or the 6-nitro isomer.

Reaction: Stir at 0°C for 2 hours. Monitor by HPLC or TLC.

Quench: Pour the reaction mixture onto crushed ice (10x weight of acid). Stir vigorously.

Isolation: Filter the resulting precipitate. Wash the cake with cold water until the filtrate is

neutral. Recrystallize from Ethanol/Water to obtain the pure 3-nitro isomer.

Validation: 1H NMR should show two aromatic doublets (meta-coupling or para-coupling

depending on F interaction) and distinct shifts from the starting material.

Phase 2: Curtius Rearrangement (Carboxyl to Amine)
Objective: Convert the acid to 5-Fluoro-2-methyl-3-nitroaniline.

Acid Chloride Formation: Suspend the nitrobenzoic acid (from Phase 1) in anhydrous

Toluene. Add Thionyl Chloride (1.5 equiv) and a catalytic drop of DMF. Reflux for 3 hours

until gas evolution (SO₂, HCl) ceases. Concentrate in vacuo to remove excess SOCl₂.

Acyl Azide Formation: Dissolve the crude acid chloride in Acetone at 0°C. Add an aqueous

solution of Sodium Azide (1.2 equiv) dropwise. Stir for 1 hour at 0°C.

Safety Alert: Do not concentrate the acyl azide solution to dryness. Azides are shock-

sensitive.
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Rearrangement: Dilute the acyl azide solution with Toluene. Wash with water to remove

salts. Dry the organic layer (MgSO₄).[6] Heat the toluene solution slowly to 90°C. Nitrogen

gas (N₂) will evolve as the Isocyanate forms.

Hydrolysis: Once N₂ evolution stops, add 20% H₂SO₄ and reflux for 2 hours.

Workup: Cool to room temperature. Basify with NaOH to pH 10. Extract with Ethyl Acetate.[7]

Dry and concentrate to yield 5-Fluoro-2-methyl-3-nitroaniline.

Phase 3: Diazotization and Hydrolysis (Amine to Phenol)
Objective: Convert the aniline to 5-Fluoro-2-methyl-3-nitrophenol.

Salt Formation: Suspend the aniline in 35% H₂SO₄. Heat to dissolve if necessary, then rapid-

cool to 0-5°C to precipitate the fine amine sulfate salt.

Diazotization: Add a solution of Sodium Nitrite (1.1 equiv) in water dropwise, keeping

temperature < 5°C. The mixture should become clear as the diazonium salt forms.

Hydrolysis: Prepare a separate flask with 50% H₂SO₄ and heat to 100°C (Reflux).

Addition: Add the cold diazonium solution dropwise into the boiling acid.

Mechanism:[3][8] The high temperature ensures immediate loss of N₂ and capture by

water (forming phenol) rather than coupling side reactions.

Purification: Steam distill the mixture or extract with Dichloromethane. The product, 5-
Fluoro-2-methyl-3-nitrophenol, can be purified by column chromatography (Hexanes/Ethyl

Acetate).

Workflow Visualization
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Start: 5-Fluoro-2-methylbenzoic Acid

Step 1: Nitration
(-5°C, HNO3/H2SO4)

Intermediate: 3-Nitrobenzoic Acid Deriv.

Regioselective Insertion

Step 2: Curtius Rearrangement
(SOCl2 -> NaN3 -> Heat -> H3O+)

Intermediate: 3-Nitroaniline Deriv.

-N2, Decarboxylation

Step 3: Sandmeyer Hydrolysis
(NaNO2/H2SO4 -> Boil)

Final Product:
5-Fluoro-2-methyl-3-nitrophenol

N2 Substitution with OH

Click to download full resolution via product page

Caption: Step-by-step synthetic workflow from benzoic acid precursor to final nitrophenol.
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Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Regioselectivity (Step 1)
Temperature too high (>0°C)

during HNO₃ addition.

Maintain strict cryo-control

(-5°C). Slow addition rate.

Explosion Risk (Step 2) Isolation of dry Acyl Azide.
NEVER dry the azide. Process

in solution (Toluene) directly.

Azo Coupling (Step 3)
Diazonium salt added too fast

or acid not hot enough.[9]

Add diazonium solution slowly

into boiling acid to favor

hydrolysis over coupling.

Low Yield (Step 3)
Decomposition of diazonium

salt before hydrolysis.

Keep diazonium solution at

0°C until the moment it enters

the boiling flask.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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